Cas no 2171437-48-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid
• CAS No: 2171437-48-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6004523
• PubChem ID: 165551534
• Update Time: 2025-10-30

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid
• EN300-1507512
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-methylpentanoic acid
• 2171437-48-0

• Inchi： 1S/C27H34N2O5/c1-6-15-27(5,24(31)32)29-23(30)22(26(2,3)4)28-25(33)34-16-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21-22H,6,15-16H2,1-5H3,(H,28,33)(H,29,30)(H,31,32)/t22-,27?/m0/s1
• InChI Key： HJCMIZKFTXASGU-YMQLSTQVSA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)(C)CCC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid (CAS No. 2171437-48-0)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171437-48-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, represents a convergence of advanced functional group chemistry and stereochemical precision. Its molecular framework incorporates a combination of amide, ester, and substituted aliphatic moieties, making it a promising candidate for further exploration in medicinal chemistry.

The compound's structure is notable for its stereochemical configuration, specifically the (2R) configuration at the chiral center, which is critical for its biological activity. This stereochemical purity is often a result of meticulous synthetic methodologies, such as enantioselective catalysis or resolution techniques, which are essential in modern drug development. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group adds an additional layer of complexity, as fluorene derivatives are known for their stability and utility in various biochemical applications.

In recent years, there has been a surge in research focusing on the development of novel bioactive molecules with structural motifs that mimic natural products or target specific biological pathways. The amide and ester functionalities in CAS No. 2171437-48-0 are particularly relevant in this context, as they are frequently employed in the design of protease inhibitors and other enzyme-targeting agents. The dimethylbutanamido moiety further contributes to the compound's solubility and metabolic stability, which are crucial factors in drug-like properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as poor oral bioavailability or susceptibility to enzymatic degradation. The (9H-fluoren-9-yl)methoxycarbonyl group serves as an excellent protecting group for amino functions during synthetic protocols, allowing for selective modifications while maintaining overall molecular integrity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like CAS No. 2171437-48-0 with remarkable accuracy. These computational studies have hinted at its potential as an inhibitor of certain kinases or phosphodiesterases, which are implicated in various diseases ranging from cancer to inflammatory disorders. The fluorene moiety, in particular, has been shown to enhance binding interactions due to its hydrophobicity and aromatic stacking potential.

The synthesis of such intricate molecules often involves multi-step organic transformations, requiring expertise in both classical and modern synthetic techniques. The preparation of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid likely involves strategies such as reductive amination, nucleophilic substitution reactions at the carbonyl carbon, and stereoselective reductions to achieve the desired configuration at the chiral center. Each step must be carefully optimized to ensure high yields and purity.

In the realm of drug discovery, libraries of structurally diverse compounds are screened for biological activity using high-throughput screening (HTS) technologies. Compounds like CAS No. 2171437-48-0, with their unique structural features, could be valuable hits or leads that undergo further optimization through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

The amide bond within this molecule is particularly interesting from a chemical biology perspective. Amides are ubiquitous in natural products and biologically active peptides; thus, modulating their properties can lead to novel therapeutics with enhanced efficacy or reduced side effects. The dimethylbutanamido group provides steric bulk while maintaining flexibility, which could be advantageous for binding to large protein targets.

From a synthetic chemistry standpoint, the incorporation of a fluorenylmethoxycarbonyl protecting group offers versatility in downstream functionalization. This protecting group can be selectively removed under mild acidic or basic conditions without affecting other sensitive functional moieties within the molecule. Such features are critical when designing multi-step synthetic routes that require sequential modifications.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design over recent decades. Many marketed drugs exhibit potent activity only in one enantiomeric form due to differences in receptor binding affinity or metabolic clearance rates. The precise (2R) configuration of CAS No. 2171437-48-0 underscores its potential as a chiral entity with distinct pharmacological properties compared to its enantiomer.

Future research directions may explore derivatization strategies to enhance the pharmacokinetic profiles or expand the spectrum of biological activities associated with this compound. For instance, introducing additional substituents at strategic positions could modulate solubility or improve cell membrane permeability—a critical factor for oral bioavailability.

The role of fluorinated aromatic systems like fluorene derivatives cannot be overstated in medicinal chemistry; they often confer stability against metabolic degradation while improving binding interactions through hydrophobic effects and π-stacking interactions with biological targets. These characteristics make molecules containing fluorenyl moieties particularly attractive candidates for drug development.

In conclusion,CAS No. 2171437-48-0, represented by 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-methylpentanoic acid, exemplifies how sophisticated molecular design can yield compounds with significant therapeutic potential. Its complex structural features—ranging from chirally defined amides to electronically tunable fluorene derivatives—position it as a valuable scaffold for further medicinal chemistry exploration into treating various human diseases.